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Compound of Interest

Compound Name: 1-Decanol-d5

Cat. No.: B1531854 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the known physical properties of 1-Decanol-
d5, a deuterated form of 1-Decanol. Due to the limited availability of specific experimental data

for the d5 isotopologue, this document also includes data for the non-deuterated 1-Decanol as

a close approximation. Deuterium labeling is a critical tool in drug development for studying

metabolic pathways and pharmacokinetics, making a thorough understanding of the physical

characteristics of such labeled compounds essential.[1] This guide is intended to serve as a

valuable resource for laboratory and research applications.

Core Physical Properties
1-Decanol-d5 is a stable isotope-labeled version of 1-Decanol, where five hydrogen atoms

have been replaced by deuterium. This isotopic substitution is valuable for use as a tracer or

internal standard in quantitative analyses such as NMR, GC-MS, or LC-MS.[1] While specific

physical property data for 1-Decanol-d5 is not extensively published, the properties of 1-

Decanol provide a reliable estimate. The primary difference will be in the molecular weight due

to the presence of deuterium.

Table 1: Comparative Physical Properties of 1-Decanol-d5 and 1-Decanol
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Property 1-Decanol-d5 1-Decanol

Chemical Formula C₁₀H₁₇D₅O[1] C₁₀H₂₂O[2][3]

Molecular Weight 163.31 g/mol [1][4] 158.28 g/mol [2][3]

Appearance
Not specified; expected to be a

clear, colorless liquid

Clear, colorless to light yellow

viscous liquid[2][5]

Odor
Not specified; expected to be

similar to 1-Decanol

Sweet, fat-like, or aromatic

odor[2][3][5]

Density
Not specified; expected to be

slightly higher than 1-Decanol

~0.8297 g/cm³ at 20-25°C[2][6]

[7]

Boiling Point
Not specified; expected to be

very similar to 1-Decanol
231-232.9 °C[2][6][8]

Melting Point
Not specified; expected to be

very similar to 1-Decanol
5-7 °C[6]

Flash Point
Not specified; expected to be

very similar to 1-Decanol
82 °C (179.6 °F)[6][8]

Solubility in Water
Not specified; expected to be

insoluble
Insoluble; 37 mg/L at 25°C[2]

Solubility in Organic Solvents
Not specified; expected to be

soluble

Soluble in alcohol, ether,

benzene, and glacial acetic

acid[5]

Note: The physical properties of 1-Decanol-d5 are expected to be very close to those of 1-

Decanol, with the most significant difference being the molecular weight. The increased mass

of deuterium may lead to slight increases in density, boiling point, and melting point, but these

changes are generally minimal.

Experimental Protocols
Detailed experimental protocols for determining the physical properties of 1-Decanol-d5 are

not available. However, standard methodologies for characterizing liquid compounds can be

readily applied.
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Determination of Boiling Point
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. A common laboratory method for determining the boiling point of a small sample is

the micro boiling point or Siwoloboff method.

Apparatus:

Thiele tube or oil bath

Thermometer

Capillary tube (sealed at one end)

Small test tube (fusion tube)

Heat source (Bunsen burner or hot plate)

Liquid paraffin or other suitable heating oil

Procedure:

A small amount of the liquid sample (1-Decanol-d5) is placed into the small test tube.

A capillary tube, sealed at one end, is inverted and placed into the liquid in the test tube.

The test tube is attached to a thermometer, ensuring the sample is level with the

thermometer bulb.

The assembly is placed in a Thiele tube or an oil bath.

The apparatus is heated gently. As the temperature rises, a stream of bubbles will emerge

from the open end of the capillary tube.

Heating is continued until a steady stream of bubbles is observed.

The heat source is then removed, and the liquid is allowed to cool.

The boiling point is the temperature at which the liquid just begins to enter the capillary tube.
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Determination of Density
The density of a liquid can be determined using several methods, including the pycnometer

method or by direct measurement of mass and volume.

Apparatus:

Pycnometer (a glass flask with a close-fitting ground glass stopper with a capillary fine bore)

or a graduated cylinder

Analytical balance

Thermometer

Procedure (using a pycnometer):

The empty, clean, and dry pycnometer is weighed accurately.

The pycnometer is filled with the liquid sample (1-Decanol-d5), ensuring no air bubbles are

trapped. The stopper is inserted, and any excess liquid is wiped from the outside.

The filled pycnometer is weighed.

The temperature of the liquid is recorded.

The mass of the liquid is determined by subtracting the mass of the empty pycnometer from

the mass of the filled pycnometer.

The density is calculated by dividing the mass of the liquid by the known volume of the

pycnometer.

Determination of Solubility
Solubility is typically determined by the shake-flask method, which is considered the gold

standard for establishing equilibrium solubility.

Apparatus:

Sealed, temperature-controlled container (e.g., glass vial or flask)
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Shaker or magnetic stirrer

Centrifuge

Syringe filter (chemically inert, e.g., PTFE)

Analytical instrument for quantification (e.g., HPLC, GC-MS)

Procedure:

An excess amount of the solute (if a solid) or a known volume of the liquid (1-Decanol-d5) is

added to a known volume of the solvent (e.g., water, ethanol) in the sealed container.

The container is agitated at a constant temperature for an extended period (typically 24-72

hours) to ensure equilibrium is reached.

The mixture is then centrifuged to separate the undissolved solute from the saturated

solution.

The supernatant is carefully filtered to remove any remaining undissolved particles.

The concentration of the solute in the clear filtrate is determined using a suitable analytical

technique. A calibration curve with standards of known concentrations is used for accurate

quantification.

The solubility is reported in units such as mg/mL or mol/L at the specified temperature.

Mandatory Visualizations
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Logical Relationship of 1-Decanol-d5 Physical Properties

1-Decanol-d5

Molecular Formula
C10H17D5O

Molecular Weight
163.31 g/mol

Physical State
Liquid

Solubility in Water
Insoluble (Est.)

influences

Density
~0.83 g/cm^3 (Est.)

influences

Boiling Point
~232 °C (Est.)

determines transition to gas

Melting Point
~6 °C (Est.)

determines transition to solid

General Experimental Workflow for Physical Property Determination
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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